Cas no 57712-62-6 (1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile)

1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile structure

57712-62-6 structure

Product Name:1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

CAS No:57712-62-6

MF:C₁₂H₉N₃O₂

MW:227.218762159348

MDL:MFCD00172903

CID:376665

PubChem ID:2823137

Update Time:2025-04-19

1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-2,4-dioxo-1-(phenylmethyl)-
- 1-BENZYL-2,4-DIOXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBONITRILE
- 1-benzyl-2,4-dioxopyrimidine-5-carbonitrile
- 1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-carbonitril
- 1-benzyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile
- 1-Benzyl-5-cyanouracil
- 1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
- SB59605
- CCG-247633
- 5-Pyrimidinecarbonitrile, 1,2,3,4-tetrahydro-2,4-dioxo-1-(phenylmethyl)-
- BDBM50164413
- AKOS005069401
- DTXSID20384935
- Oprea1_131842
- HMS2629A21
- 11E-926
- SCHEMBL7834032
- 1-benzyl-2,4-dioxo-pyrimidine-5-carbonitrile
- 57712-62-6
- MFCD00172903
- J-504263
- FT-0640479
- SMR000333560
- MLS000695137
- HMS1666I07
- CS-0326943
- CHEMBL370674
- F2185-0372
- MDL： MFCD00172903
- Inchi： 1S/C12H9N3O2/c13-6-10-8-15(12(17)14-11(10)16)7-9-4-2-1-3-5-9/h1-5,8H,7H2,(H,14,16,17)
- InChI Key： CWPWTXZTZCRWLW-UHFFFAOYSA-N
- SMILES： O=C1NC(C(C#N)=CN1CC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 227.06900
Monoisotopic Mass: 227.069477
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.2
XLogP3: 0.6

Experimental Properties

Density: 1.37
Melting Point: 234-237°C
Refractive Index: 1.644
PSA: 78.65000
LogP: 0.45658

1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Security Information

HazardClass：IRRITANT

1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B150851-100mg	1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile	57712-62-6		100mg	$ 135.00	2022-06-07
TRC	B150851-500mg	1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile	57712-62-6		500mg	$ 570.00	2022-06-07
TRC	B150851-1g	1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile	57712-62-6		1g	$ 865.00	2022-06-07
Matrix Scientific	042920-500mg	1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile, >95%	57712-62-6	>95%	500mg	$486.00	2023-09-06
Matrix Scientific	042920-1g	1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile, >95%	57712-62-6	>95%	1g	$603.00	2023-09-06
Matrix Scientific	042920-5g	1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile, >95%	57712-62-6	>95%	5g	$1384.00	2023-09-06
Chemenu	CM522340-1g	1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile	57712-62-6	95%	1g	$383	2023-02-02
abcr	AB158776-1 g	1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile; .	57712-62-6		1g	€587.80	2023-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1397613-1g	1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile	57712-62-6	95+%	1g	￥3979.00	2024-05-08
A2B Chem LLC	AG70793-1mg	1-Benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile	57712-62-6	>95%	1mg	$201.00	2024-04-19

1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:57712-62-6)1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

Order Number:A1166278

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:05

Price ($):330.0

Email:sales@amadischem.com

Product Official Link

1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Related Literature

1. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
4. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

Related Categories

57712-62-6 (1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile) Related Products

Recommended suppliers